Cas no 1806954-61-9 (3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid
• CAS No: 1806954-61-9
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4893031
• Update Time: 2025-06-20

3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)6-3(2-12)4(11)1-5(13-6)8(14)15/h1,7H,2,12H2,(H,14,15)
• InChI Key： XCRURSFSYOYUHC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1806954-61-9): An Overview

3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1806954-61-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid is composed of a pyridine ring substituted with an aminomethyl group at the 3-position, a difluoromethyl group at the 2-position, and an iodine atom at the 4-position. The carboxylic acid group at the 6-position further enhances its reactivity and functional versatility. These structural elements contribute to its unique pharmacological properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of the difluoromethyl group in 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid is particularly noteworthy, as it can significantly influence the compound's binding affinity and metabolic stability. This feature has been shown to enhance the compound's efficacy in various biological assays.

The iodine substitution at the 4-position of the pyridine ring is another key structural element that contributes to the compound's biological activity. Iodinated compounds are known for their ability to interact with specific biological targets, such as enzymes and receptors, which can be crucial for developing targeted therapies. In preclinical studies, 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid has demonstrated potent inhibitory effects on specific enzymes involved in disease pathways, making it a promising lead compound for further investigation.

The aminomethyl group at the 3-position of the pyridine ring adds another layer of complexity to the molecule. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are essential for optimizing the compound's binding affinity and selectivity. The carboxylic acid group at the 6-position further enhances these interactions by providing additional sites for hydrogen bonding and electrostatic interactions.

In terms of its potential therapeutic applications, 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid has been studied for its anti-inflammatory and anti-cancer properties. Preclinical data have shown that this compound can effectively inhibit inflammatory cytokines and reduce tumor growth in vitro and in vivo models. These findings suggest that it could be developed into a novel therapeutic agent for treating inflammatory diseases and cancer.

The pharmacokinetic properties of 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid have also been evaluated in several studies. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a drug candidate. The compound's high metabolic stability and low toxicity make it an attractive option for further development.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1806954-61-9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an excellent candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its full potential in various disease models, paving the way for innovative treatments in the future.